Cas no 173159-49-4 (5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole)
173159-49-4 structure
Product Name:5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
CAS No:173159-49-4
MF:C6HCl2N3O4
MW:249.995838880539
CID:2782201
PubChem ID:15225202
Update Time:2025-04-21
5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
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- DTXCID70521030
- 173159-49-4
- 5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
- 4-nitro-5,7-dichlorobenzofuroxane
- DTXSID00570258
-
- Inchi: 1S/C6HCl2N3O4/c7-2-1-3(8)6-4(5(2)10(12)13)9-15-11(6)14/h1H
- InChI Key: PEFKTHMXXJZUAA-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C2C1=[N+]([O-])ON=2)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 248.9344109Da
- Monoisotopic Mass: 248.9344109Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 97.3Ų
5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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